Cas no 2228271-73-4 (1-1-(1-methoxypropyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(1-methoxypropyl)cyclopropylethan-1-amine
• CAS No: 2228271-73-4
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6034837
• PubChem ID: 165740664
• Update Time: 2025-06-14

1-1-(1-methoxypropyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-methoxypropyl)cyclopropylethan-1-amine
• 2228271-73-4
• 1-[1-(1-methoxypropyl)cyclopropyl]ethan-1-amine
• EN300-1998087

• Inchi： 1S/C9H19NO/c1-4-8(11-3)9(5-6-9)7(2)10/h7-8H,4-6,10H2,1-3H3
• InChI Key： UDHRYNGLFGBZJZ-UHFFFAOYSA-N
• SMILES： O(C)C(CC)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-1-(1-methoxypropyl)cyclopropylethan-1-amine

Comprehensive Overview of 1-1-(1-methoxypropyl)cyclopropylethan-1-amine (CAS No. 2228271-73-4)

In the rapidly evolving field of organic chemistry, 1-1-(1-methoxypropyl)cyclopropylethan-1-amine (CAS No. 2228271-73-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropyl and methoxypropyl functional groups, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular architecture makes it a promising candidate for applications in pharmaceuticals, agrochemicals, and material science.

The growing demand for specialty amines in drug discovery has placed compounds like 1-1-(1-methoxypropyl)cyclopropylethan-1-amine at the forefront of innovation. Recent studies highlight its role as a building block in the synthesis of complex molecules, particularly those targeting neurological and metabolic disorders. Users searching for "cyclopropylamine derivatives" or "amine-based intermediates" will find this compound highly relevant, as it exemplifies the convergence of structural versatility and functional efficacy.

From an industrial perspective, the compound's stability and reactivity under mild conditions make it suitable for scalable production. Its methoxypropyl moiety enhances solubility in organic solvents, a feature often sought after in "green chemistry" applications. This aligns with current trends toward sustainable synthesis methods, a topic frequently queried in search engines. Researchers investigating "eco-friendly amine synthesis" or "low-toxicity intermediates" may discover valuable insights from this compound's profile.

Another area of interest is the compound's potential in catalysis and ligand design. Its ability to act as a chiral auxiliary or chelating agent has been explored in asymmetric synthesis, a hot topic in academic and industrial circles. Queries such as "chiral amine applications" or "cyclopropyl ligands" often lead to discussions about structurally analogous compounds, underscoring the relevance of CAS No. 2228271-73-4 in contemporary research.

Safety and handling of 1-1-(1-methoxypropyl)cyclopropylethan-1-amine are also critical considerations. While not classified as hazardous, proper storage in inert atmospheres and avoidance of strong oxidizers are recommended. These precautions resonate with laboratory professionals searching for "amine storage guidelines" or "handling sensitive intermediates," further emphasizing the compound's practical significance.

In summary, 1-1-(1-methoxypropyl)cyclopropylethan-1-amine (CAS No. 2228271-73-4) represents a versatile and scientifically intriguing molecule. Its applications span multiple disciplines, from medicinal chemistry to sustainable manufacturing, making it a focal point for researchers and industry professionals alike. By addressing common search queries and aligning with current scientific trends, this overview aims to provide a comprehensive yet accessible resource for those exploring the potential of this remarkable compound.